Cas no 1518790-88-9 (2-Acetylbenzo[d]oxazole-6-carboxylic acid)

• Product Name: 2-Acetylbenzo[d]oxazole-6-carboxylic acid
• CAS No: 1518790-88-9
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 4818516
• Update Time: 2025-05-23

2-Acetylbenzo[d]oxazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetylbenzo[d]oxazole-6-carboxylic acid

• Inchi： 1S/C10H7NO4/c1-5(12)9-11-7-3-2-6(10(13)14)4-8(7)15-9/h2-4H,1H3,(H,13,14)
• InChI Key： JLFAMVCRBUBLGP-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=NC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 1.3
• Topological Polar Surface Area: 80.4

Additional information on 2-Acetylbenzo[d]oxazole-6-carboxylic acid

2-Acetylbenzo[d]oxazole-6-carboxylic Acid: A Comprehensive Overview

2-Acetylbenzo[d]oxazole-6-carboxylic acid, identified by the CAS number 1518790-88-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzo[d]oxazole derivatives, which are known for their unique structural properties and potential applications in drug design and advanced materials. The molecule features a benzo[d]oxazole ring system with an acetyl group at position 2 and a carboxylic acid group at position 6, making it a versatile building block for further chemical modifications.

The synthesis of 2-Acetylbenzo[d]oxazole-6-carboxylic acid typically involves multi-step organic reactions, often utilizing aromatic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, 2-Acetylbenzo[d]oxazole-6-carboxylic acid has shown promise in the development of novel pharmaceutical agents. Its structural flexibility allows for the incorporation into drug candidates targeting various therapeutic areas, such as anti-inflammatory agents, antioxidants, and anticancer drugs. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on enzymes involved in inflammation pathways, making them potential leads for anti-inflammatory drug development.

Beyond pharmacology, this compound has also garnered attention in materials science due to its ability to form stable coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties, which could be harnessed in the development of advanced materials for optoelectronic devices. Recent research has focused on the self-assembly behavior of these complexes, revealing their potential as components in nanostructured materials.

The environmental impact of 2-Acetylbenzo[d]oxazole-6-carboxylic acid and its derivatives is another area of active investigation. Scientists are exploring biodegradation pathways and assessing the compound's toxicity profiles to ensure its safe use in industrial and medical applications. Eco-friendly synthetic routes are being developed to minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, 2-Acetylbenzo[d]oxazole-6-carboxylic acid represents a valuable compound with diverse applications across multiple scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow significantly.